Cas no 887353-95-9 (C8 Ceramide-1-phosphate)

C8 Ceramide-1-phosphate is a synthetic, short-chain sphingolipid derivative that plays a significant role in cellular signaling and membrane biology. Its eight-carbon acyl chain enhances solubility and bioavailability compared to longer-chain ceramides, facilitating research applications. This compound is particularly valuable in studying ceramide-1-phosphate's involvement in inflammation, cell proliferation, and apoptosis pathways. Its well-defined structure ensures consistency in experimental reproducibility, making it a reliable tool for biochemical and pharmacological studies. C8 Ceramide-1-phosphate is commonly utilized in lipidomics, drug delivery research, and mechanistic investigations of sphingolipid-mediated processes. Its stability and purity make it suitable for in vitro and in vivo models.

C8 Ceramide-1-phosphate structure

Product Name:C8 Ceramide-1-phosphate

CAS No:887353-95-9

MF:C₂₆H₅₂NO₆P

MW:505.667949676514

CID:712986

PubChem ID:6384103

Update Time:2025-06-07

C8 Ceramide-1-phosphate Chemical and Physical Properties

Names and Identifiers

- Octanamide,N-[2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-
- C8 Ceramide-1-phosphate
- N-[2-Hydroxy-1-[(phosphonooxy)Methyl]-3-heptadecen-1-yl]octanaMide
- (E)-3-hydroxy-2-octanamidooctadec-4-en-1-yl dihydrogen phosphate
- Octanamide, N-[2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-
- [(E)-3-hydroxy-2-(octanoylamino)octadec-4-enyl] dihydrogen phosphate
- (4E)-3-hydroxy-2-(octanoylamino)-4-octadecen-1-yl dihydrogen phosphate
- N-[2-Hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]octanamide;N-Octanoylsphingosine-1-phosphate
- 887353-95-9
- DB-223099
- J-009554
- 158983-53-0
- C-8 Ceramide-1-phosphate
- MFCD00270853
- 3-Hydroxy-2-octanamidooctadec-4-en-1-yl dihydrogen phosphate
- Inchi： 1S/C26H52NO6P/c1-3-5-7-9-10-11-12-13-14-15-16-18-19-21-25(28)24(23-33-34(30,31)32)27-26(29)22-20-17-8-6-4-2/h19,21,24-25,28H,3-18,20,22-23H2,1-2H3,(H,27,29)(H2,30,31,32)
- InChI Key： VSSNYUXSRXINIP-UHFFFAOYSA-N
- SMILES： C(NC(COP(O)(O)=O)C(O)C=CCCCCCCCCCCCCC)(=O)CCCCCCC

Computed Properties

Exact Mass: 505.35300
Monoisotopic Mass: 505.35322538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 24
Complexity: 551
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 7.4
Topological Polar Surface Area: 116Å²

Experimental Properties

Melting Point: 138-140°C
Solubility: 可溶于DMSO（轻微）、甲醇（非常轻微）
PSA: 129.39000
LogP: 7.39950

C8 Ceramide-1-phosphate Pricemore >>

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